(3R)-N-Ethyl-2-[3-(prop-2-enoylamino)propanoyl]-3,4-dihydro-1H-isoquinoline-3-carboxamide

• IUPAC Name: (3R)-N-ethyl-2-[3-(prop-2-enoylamino)propanoyl]-3,4-dihydro-1H-isoquinoline-3-carboxamide
• InChI: InChI=1S/C18H23N3O3/c1-3-16(22)20-10-9-17(23)21-12-14-8-6-5-7-13(14)11-15(21)18(24)19-4-2/h3,5-8,15H,1,4,9-12H2,2H3,(H,19,24)(H,20,22)/t15-/m1/s1
• InChI Key: BRKCCPAIRGKIFY-OAHLLOKOSA-N
• Canonical SMILES: CCNC(=O)C1CC2=CC=CC=C2CN1C(=O)CCNC(=O)C=C
• Isomeric SMILES: CCNC(=O)[C@H]1CC2=CC=CC=C2CN1C(=O)CCNC(=O)C=C
• Molecular Formula: C18H23N3O3
• Molecular Weight: 329.4 g/mol

Description

This would typically include the compound’s systematic name, its molecular formula, and its structure. The structure can be represented in various ways, including a line-angle formula, a ball-and-stick model, or a space-filling model.

Synthesis Analysis

This involves understanding the chemical reactions used to synthesize the compound. It includes the starting materials, the reaction conditions, and the yield of the product.

Molecular Structure Analysis

This involves determining the arrangement of atoms in the molecule and the type of bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

This involves determining properties such as the compound’s melting point, boiling point, solubility, and reactivity.

Safety And Hazards

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Future Directions

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I hope this general approach is helpful. If you have a different compound or a more specific question, feel free to ask!